(4R,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester
(4R,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester
Brand Name:
Vulcanchem
CAS No.:
125971-94-0
VCID:
VC0129262
InChI:
InChI=1S/C14H23NO4/c1-13(2,3)19-12(16)9-11-8-10(6-7-15)17-14(4,5)18-11/h10-11H,6,8-9H2,1-5H3/t10-,11-/m1/s1
SMILES:
CC1(OC(CC(O1)CC(=O)OC(C)(C)C)CC#N)C
Molecular Formula:
C14H23NO4
Molecular Weight:
269.34 g/mol
(4R,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester
CAS No.: 125971-94-0
Reference Standards
VCID: VC0129262
Molecular Formula: C14H23NO4
Molecular Weight: 269.34 g/mol
| CAS No. | 125971-94-0 |
|---|---|
| Product Name | (4R,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester |
| Molecular Formula | C14H23NO4 |
| Molecular Weight | 269.34 g/mol |
| IUPAC Name | tert-butyl 2-[(4R,6R)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetate |
| Standard InChI | InChI=1S/C14H23NO4/c1-13(2,3)19-12(16)9-11-8-10(6-7-15)17-14(4,5)18-11/h10-11H,6,8-9H2,1-5H3/t10-,11-/m1/s1 |
| Standard InChIKey | DPNRMEJBKMQHMC-GHMZBOCLSA-N |
| Isomeric SMILES | CC1(O[C@@H](C[C@@H](O1)CC(=O)OC(C)(C)C)CC#N)C |
| SMILES | CC1(OC(CC(O1)CC(=O)OC(C)(C)C)CC#N)C |
| Canonical SMILES | CC1(OC(CC(O1)CC(=O)OC(C)(C)C)CC#N)C |
| Synonyms | 6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic acid 1,1-Dimethylethyl Ester, (4R-cis)-; ((4R,6R)-6-(Cyanomethyl)-2,2-dimethyl-[1,3]dioxan-4-yl)acetic Acid tert-Butyl Ester; (6R-Cyanomethyl-2,2-dimethyl-[1,3]dioxan-4R-yl)acetic Acid tert-Butyl Este |
| PubChem Compound | 2734287 |
| Last Modified | Nov 11 2021 |
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